Cas no 938458-78-7 (1-(2,3-Dimethylphenyl)piperidin-4-one)

• Product Name: 1-(2,3-Dimethylphenyl)piperidin-4-one
• CAS No: 938458-78-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1085740
• PubChem ID: 24709571
• Update Time: 2025-04-20

1-(2,3-Dimethylphenyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dimethylphenyl)piperidin-4-one
• 1-(2,3-dimethylphenyl)piperidin-4-one(SALTDATA: FREE)
• 1-(2,3-dimethylphenyl)-4-piperidinone
• MFCD09055174
• DTXSID80640963
• BS-36320
• 938458-78-7
• AKOS000197304

• MDL： MFCD09055174
• Inchi： 1S/C13H17NO/c1-10-4-3-5-13(11(10)2)14-8-6-12(15)7-9-14/h3-5H,6-9H2,1-2H3
• InChI Key： LWJVIJIPTFNWDS-UHFFFAOYSA-N
• SMILES： O=C1CCN(C2C=CC=C(C)C=2C)CC1

Computed Properties

• Exact Mass: 203.13100
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.53770